Cas no 1956331-42-2 (2-(2-CHLOROPHENYL)IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID)

• Product Name: 2-(2-CHLOROPHENYL)IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID
• CAS No: 1956331-42-2
• MF: C₁₃H₈ClN₃O₂
• MW: 273.674521446228
• CID: 5163020
• Update Time: 2025-10-18

2-(2-CHLOROPHENYL)IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLOROPHENYL)IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID

• Inchi： 1S/C13H8ClN3O2/c14-9-5-2-1-4-8(9)11-12(13(18)19)17-10(16-11)6-3-7-15-17/h1-7H,(H,18,19)
• InChI Key： BHZIXBUUSBZUIS-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=CC=C3Cl)=C(C(O)=O)N1N=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-CHLOROPHENYL)IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID

Comprehensive Overview of 2-(2-CHLOROPHENYL)IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID (CAS No. 1956331-42-2)

2-(2-Chlorophenyl)imidazo[1,2-b]pyridazine-3-carboxylic acid (CAS No. 1956331-42-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a chlorophenyl moiety and a carboxylic acid functional group further enhances its reactivity and utility in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-(2-chlorophenyl)imidazo[1,2-b]pyridazine-3-carboxylic acid has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active agents. Its structural features make it a promising candidate for targeting enzymes and receptors involved in various diseases, aligning with the growing focus on precision medicine and personalized therapeutics.

The synthesis of CAS No. 1956331-42-2 typically involves multi-step organic reactions, including cyclization and functional group transformations. Key steps often include the condensation of 2-aminopyridazine derivatives with 2-chlorobenzaldehyde, followed by oxidation to introduce the carboxylic acid group. These methods are optimized for high yield and purity, catering to the stringent requirements of pharmaceutical applications. The compound's solubility, stability, and reactivity are critical factors evaluated during its development.

From an industrial perspective, 2-(2-chlorophenyl)imidazo[1,2-b]pyridazine-3-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce environmental impact, researchers are exploring eco-friendly catalysts and solvent-free conditions for its production. This aligns with global trends such as the European Green Deal and the push for carbon-neutral manufacturing.

In the realm of drug discovery, this compound has been investigated for its potential interactions with kinase enzymes and G-protein-coupled receptors (GPCRs). Its imidazo[1,2-b]pyridazine core is structurally similar to purine bases, enabling it to mimic natural substrates and modulate biological pathways. Such properties make it a valuable scaffold for developing anti-inflammatory, antiviral, and anticancer agents, addressing unmet medical needs highlighted by recent health crises like the COVID-19 pandemic.

Analytical characterization of CAS No. 1956331-42-2 relies heavily on techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity, purity, and consistency, which are paramount for regulatory submissions and commercial scalability. The rise of artificial intelligence (AI) in cheminformatics has also facilitated the prediction of its physicochemical properties and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles.

Market trends indicate a growing interest in custom synthesis and contract research services for specialized compounds like 2-(2-chlorophenyl)imidazo[1,2-b]pyridazine-3-carboxylic acid. Pharmaceutical companies and academic institutions increasingly outsource complex syntheses to leverage expertise and reduce R&D costs. This compound's versatility also positions it as a candidate for crystal engineering and co-crystallization studies, which aim to improve drug bioavailability.

In conclusion, 2-(2-chlorophenyl)imidazo[1,2-b]pyridazine-3-carboxylic acid (CAS No. 1956331-42-2) represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its multifaceted applications, from drug development to sustainable manufacturing, underscore its relevance in contemporary research. As the scientific community explores new frontiers in molecular design and therapeutic targeting, this compound is poised to play a pivotal role in shaping future breakthroughs.